molecular formula C15H19N3O2S B8590694 1-(5-Isoquinolinesulfonyl)-2,5-dimethylpiperazine

1-(5-Isoquinolinesulfonyl)-2,5-dimethylpiperazine

Cat. No. B8590694
M. Wt: 305.4 g/mol
InChI Key: PHFZKAGETBIFBQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(5-Isoquinolinesulfonyl)-2,5-dimethylpiperazine is a useful research compound. Its molecular formula is C15H19N3O2S and its molecular weight is 305.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C15H19N3O2S

Molecular Weight

305.4 g/mol

IUPAC Name

5-(2,5-dimethylpiperazin-1-yl)sulfonylisoquinoline

InChI

InChI=1S/C15H19N3O2S/c1-11-10-18(12(2)8-17-11)21(19,20)15-5-3-4-13-9-16-7-6-14(13)15/h3-7,9,11-12,17H,8,10H2,1-2H3

InChI Key

PHFZKAGETBIFBQ-UHFFFAOYSA-N

Canonical SMILES

CC1CNC(CN1S(=O)(=O)C2=CC=CC3=C2C=CN=C3)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

In 30 ml of methylene chloride were dissolved 1.75 g of 2,5-dimethylpiperazine and 1.53 g of triethylamine, and to the solution was added dropwise 20 ml of a methylene chloride solution containing 1.73 g of 5-isoquinolinesulfonyl chloride under cooling with ice. After the dropwise addition of the methylene chloride solution, the mixed solution obtained was stirred at a temperature of 5° C. to 10° C. for three hours, and then the reaction mixture solution was washed with water and dried with anhydrous magnesium sulfate. After the methylene chloride was distilled therefrom, the residue obtained was subjected to an alumina column chromatography (alumina: 50 g; solvent: chloroform) to give 1.38 g of 1-(5-isoquinolinesulfonyl)-2,5-dimethylpiperazine, Compound (40) in a yield of 59%.
[Compound]
Name
Compound ( 40 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
1.73 g
Type
reactant
Reaction Step Two
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0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
1.75 g
Type
reactant
Reaction Step Four
Quantity
1.53 g
Type
reactant
Reaction Step Four
Quantity
30 mL
Type
solvent
Reaction Step Four
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Quantity
20 mL
Type
solvent
Reaction Step Six

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